Cas no 2228592-40-1 (3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228592-40-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6227995
• PubChem ID: 165626250
• Update Time: 2025-06-09

3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine
• 2228592-40-1
• EN300-1776919

• Inchi： 1S/C10H19NO/c1-10(2,8-11)6-9-4-3-5-12-7-9/h7H,3-6,8,11H2,1-2H3
• InChI Key： IOOHBWFBXAWSFP-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)CC(C)(C)CN

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228592-40-1)

3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228592-40-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its fused heterocyclic ring system and the presence of an amine functional group, contribute to its unique chemical properties and reactivity, which are being exploited in the development of novel drug candidates.

The 3,4-dihydro-2H-pyran moiety in the molecular structure of 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine is a key feature that influences its pharmacological profile. This bicyclic ether is known for its stability and ability to interact with biological targets in a manner that can modulate various cellular processes. The dimethylpropan-1-amine side chain further enhances the compound's potential by providing a hydrophobic anchor that can improve solubility and membrane permeability, critical factors for drug bioavailability and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine with biological targets with high precision. These studies have revealed that the compound exhibits favorable binding affinities with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. The ability to modulate these pathways could have therapeutic implications in conditions such as arthritis, autoimmune diseases, and even certain types of cancer.

In addition to its anti-inflammatory potential, 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine has shown promise in preclinical studies as a modulator of neurotransmitter systems. The compound's structural similarity to known psychoactive compounds suggests that it may interact with neurotransmitter receptors in the brain, potentially leading to effects on mood regulation, pain perception, and cognitive function. While these findings are still preliminary, they highlight the compound's versatility and its potential for applications beyond inflammation.

The synthesis of 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework with high selectivity and yield. These advancements are crucial for enabling further exploration of the compound's pharmacological properties.

One of the most exciting aspects of 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine is its potential as a scaffold for drug discovery. By modifying specific parts of its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has already led to several novel compounds that show enhanced efficacy or reduced toxicity compared to their parent molecule. The flexibility offered by this scaffold makes it an attractive platform for developing next-generation therapeutics.

The growing interest in 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine is also driven by its compatibility with modern drug development technologies. For instance, high-throughput screening (HTS) platforms can be used to rapidly assess the compound's activity against a wide range of biological targets. Additionally, CRISPR-based gene editing techniques have allowed researchers to create cell lines that can be used to study the compound's effects at the genetic level. These technologies are accelerating the pace at which new drug candidates are identified and validated.

As research on 3-(3,4-dihydro-2H-pyran-5-yl)-2,2-dimethylpropan-1-amine progresses, it is expected that new applications will emerge across various therapeutic areas. The compound's ability to interact with multiple biological targets suggests that it could be repurposed for conditions where current treatments are limited or ineffective. Furthermore，its structural features may inspire new chemical entities with improved pharmacokinetic profiles.

In conclusion, 3-(3,4-Dihydro - 22 H - Py ran - 5 - yl ) - 22 Dim eth ylpr o pan - 11 Am ine ( CAS No . 222859240 - 11 ) is a highly promising compound with significant potential in pharmaceutical research . Its unique structural attributes , combined with recent advances in synthetic chemistry and drug discovery technologies , position it as a valuable tool for developing novel therapeutics . As more data becomes available , it is likely that this molecule will play an increasingly important role in addressing unmet medical needs .